Cas no 80-65-9 (3-amino-1,3-oxazolidin-2-one)

• Product Name: 3-amino-1,3-oxazolidin-2-one
• CAS No: 80-65-9
• MF: C₃H₆N₂O₂
• MW: 102.091940402985
• MDL: MFCD00020871
• CID: 722991
• PubChem ID: 24860134
• Update Time: 2025-05-19

3-amino-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,3-amino-
• 3-Amino-2-Oxazolidinone
• AOZ
• 3-amino-1,3-oxazolidin-2-one
• 3-aminooxazolidin-2-one
• 2-Oxazolidinone,3-amino
• 3-Amino-2-oxazolidone
• 3-Amino-oxazolidin-2-on
• 3-amino-oxazolidin-2-one
• N-amino-2-oxazolidinone
• NSC 111187
• NSC 196570
• NSC 38250
• 2-Oxazolidinone, 3-amino-
• NSC38250
• VJ7HE86A15
• KYCJNIUHWNJNCT-UHFFFAOYSA-N
• 3-Amino-2-oxazolidinone (AOZ)
• 3-amino oxazolidinone
• 3-Amino-1,3-oxazolidin-2-one #
• NSC196570
• NSC111187
• VZ34984
• AS
• 3-Amino-2-oxazolidinone (ACI)

• MDL： MFCD00020871
• Inchi： 1S/C3H6N2O2/c4-5-1-2-7-3(5)6/h1-2,4H2
• InChI Key： KYCJNIUHWNJNCT-UHFFFAOYSA-N
• SMILES： O=C1N(N)CCO1

Computed Properties

• Exact Mass: 102.04300
• Monoisotopic Mass: 102.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6

Experimental Properties

• Density: 1.179
• Melting Point: 65-67 °C
• Boiling Point: 167.2°C at 760 mmHg
• Flash Point: 54.9°C
• Refractive Index: 1.517
• PSA: 55.56000
• LogP: -0.04950

3-amino-1,3-oxazolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones
• Other Chemical Reagents

Additional information on 3-amino-1,3-oxazolidin-2-one

3-Amino-1,3-Oxazolidin-2-One (CAS No: 80-65-9) - A Comprehensive Overview

3-Amino-1,3-Oxazolidin-2-One, also known by its CAS number 80-65-9, is a versatile and significant compound in the field of organic chemistry. This compound belongs to the class of oxazolidinones, which are five-membered heterocyclic compounds containing both oxygen and nitrogen atoms. The structure of 3-Amino-1,3-Oxazolidin-2-One consists of a lactam ring with an amino group at the 3-position, making it a valuable intermediate in various chemical syntheses.

The synthesis of 3-Amino-1,3-Oxazolidin-2-One typically involves the cyclization of amino acids or related compounds. For instance, the reaction of glycine with an aldehyde or ketone under specific conditions can lead to the formation of this oxazolidinone derivative. This compound is often used as a building block in the construction of more complex molecules due to its reactivity and ease of functionalization.

One of the most notable applications of 3-Amino-1,3-Oxazolidin-2-One is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for various bioactive compounds. Recent studies have highlighted its role in the synthesis of peptide-based drugs and inhibitors. For example, this compound can be employed in the construction of β-lactam antibiotics or other cyclic peptide derivatives.

In addition to its role in drug discovery, 3-Amino-1,3-Oxazolidin-2-One has also found applications in materials science. Its ability to form stable amide bonds makes it a useful component in the synthesis of polyamides and other functional polymers. Recent advancements in polymer chemistry have demonstrated how this compound can be utilized to create materials with tailored mechanical and thermal properties.

The reactivity of 3-Amino-1,3-Oxazolidin-2-One is another area that has garnered significant attention from chemists. The lactam ring's susceptibility to nucleophilic attack allows for a wide range of transformations. For instance, ring-opening reactions with nucleophiles such as hydroxide ions or amines can lead to the formation of diverse products. These reactions are often exploited in organic synthesis to construct complex molecules with high precision.

Furthermore, 3-Amino-1,3-Oxazolidin-2-One has been studied for its potential in asymmetric catalysis. The presence of an amino group within the oxazolidinone framework provides opportunities for enantioselective reactions. Recent research has focused on developing catalysts based on this compound for the synthesis of chiral centers in pharmaceuticals and agrochemicals.

From an environmental perspective, 3-Amino-1,3-Oxazolidin-2-One has been investigated for its biodegradability and eco-friendly properties. Understanding its behavior under various environmental conditions is crucial for assessing its safety and sustainability in industrial applications.

In summary, 3-Amino-1,3-Oxazolidin-2-One (CAS No: 80-65) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and catalysis. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative chemical solutions. As ongoing research continues to uncover new potentials for this compound, its significance in the chemical industry is expected to grow further.